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Compound of Interest

Compound Name:
4-(Hydroxymethyl)-2-iodo-6-

methoxyphenol

Cat. No.: B1354997 Get Quote

This technical guide provides a comprehensive overview of the available data on 4-
(Hydroxymethyl)-2-iodo-6-methoxyphenol, catering to researchers, scientists, and

professionals in drug development. Due to the limited specific data on this compound,

information from closely related analogues is included to provide a thorough understanding of

its potential properties and handling requirements.

Chemical and Physical Properties
4-(Hydroxymethyl)-2-iodo-6-methoxyphenol is a substituted aromatic compound. Its key

identifiers and physicochemical properties are summarized below.

Property Value Source

Chemical Name
4-(Hydroxymethyl)-2-iodo-6-

methoxyphenol
N/A

CAS Number 37987-21-6 N/A

Molecular Formula C₈H₉IO₃ N/A

Molecular Weight 280.06 g/mol N/A

Synonyms 5-Iodovanillyl alcohol N/A
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Note: A comprehensive list of experimental physical properties such as melting point, boiling

point, and solubility is not readily available in the public domain.

Safety and Handling
A specific Safety Data Sheet (SDS) for 4-(Hydroxymethyl)-2-iodo-6-methoxyphenol is not

publicly available. The following information is based on SDS for structurally related

methoxyphenol compounds and should be used as a guideline for safe handling.[1][2][3]

Hazard Identification:

Based on data from similar compounds, 4-(Hydroxymethyl)-2-iodo-6-methoxyphenol is
anticipated to have the following hazards:

Harmful if swallowed.[1][3]

Causes skin irritation.[4]

Causes serious eye irritation.[1][3][4]

May cause respiratory irritation.[5]

Harmful to aquatic life.[4]

Precautionary Measures:
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Category Precautionary Statement

Prevention

Wash hands and any exposed skin thoroughly

after handling.[1][2][4] Do not eat, drink or

smoke when using this product.[4] Wear

protective gloves, protective clothing, eye

protection, and face protection.[1][4] Avoid

breathing dust, fume, gas, mist, vapors, or

spray.[1]

Response

If Swallowed: Call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.

[4] If on Skin: Wash with plenty of soap and

water.[4] If skin irritation occurs, get medical

advice/attention.[4] If in Eyes: Rinse cautiously

with water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing.[4] If eye irritation persists, get medical

advice/attention.[1]

Storage
Store in a well-ventilated place. Keep container

tightly closed.[1][2]

Disposal
Dispose of contents/container to an approved

waste disposal plant.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Use tightly fitting safety goggles.

Skin Protection: Wear protective gloves and clothing.

Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are

exceeded or if irritation or other symptoms are experienced.

Experimental Protocols
Specific experimental protocols for the synthesis of 4-(Hydroxymethyl)-2-iodo-6-
methoxyphenol are not detailed in available literature. However, a representative synthesis for
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the closely related, non-iodinated analogue, 4-(Hydroxymethyl)-2-methoxyphenol (Vanillyl

alcohol), is well-documented.[6] This procedure can serve as a foundational method, which

could potentially be adapted for the synthesis of the target compound, for instance, through a

subsequent electrophilic iodination of the aromatic ring.

Synthesis of 4-(Hydroxymethyl)-2-methoxyphenol:[6]

This protocol describes the reduction of 4-hydroxy-3-methoxybenzaldehyde (vanillin) to 4-

(hydroxymethyl)-2-methoxyphenol.

Materials:

4-Hydroxy-3-methoxybenzaldehyde (Vanillin)

Methanol

Sodium borohydride

Water

Chloroform

Standard laboratory glassware and equipment for stirring, extraction, and purification.

Procedure:

Dissolve 3.8 g (25 mmol) of 4-hydroxy-3-methoxybenzaldehyde in 40 ml of methanol in a

suitable flask at 283 K (10 °C).

Stir the solution for 30 minutes.

Slowly add 0.94 g (25 mmol) of sodium borohydride to the reaction mixture.

Continue stirring for 4 hours.

Quench the reaction by adding 150 ml of water.

Concentrate the solution under vacuum to remove the methanol.
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Extract the aqueous layer with chloroform.

Combine the organic extracts, wash, dry, and evaporate the solvent under reduced pressure

to obtain the crude product.

Purify the crude product by column chromatography followed by recrystallization from

chloroform to yield colorless plates of 4-(hydroxymethyl)-2-methoxyphenol.
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Reaction Setup

Reduction Reaction

Workup and Extraction

Purification

Dissolve Vanillin in Methanol

Stir for 30 min at 10°C

Slowly add Sodium Borohydride

Stir for 4 hours

Quench with Water

Remove Methanol under vacuum

Extract with Chloroform

Dry and Evaporate Chloroform

Column Chromatography

Recrystallization from Chloroform

final_product

Pure 4-(Hydroxymethyl)-2-methoxyphenol

Click to download full resolution via product page
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Caption: A diagram illustrating a hypothetical mechanism of antioxidant activity for a phenolic

compound.

Conclusion
4-(Hydroxymethyl)-2-iodo-6-methoxyphenol is a compound for which detailed public

information is scarce. While its basic chemical identity is known, comprehensive data on its

physical properties, specific safety profile, and biological activities are lacking. The information

provided in this guide, drawn from related compounds, offers a foundation for its safe handling

and suggests potential avenues for its synthesis and biological investigation. Further research

is necessary to fully characterize this compound and elucidate its potential applications in drug

discovery and development. Professionals are advised to exercise caution and conduct their

own risk assessments before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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